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Compound of Interest

Compound Name: CP-640186 hydrochloride
Cat. No.: B10774780
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the oral and intravenous administration
of the Acetyl-CoA carboxylase (ACC) inhibitor, CP-640186 hydrochloride, to rats. The

included information is intended to guide researchers in designing and executing in vivo studies
to evaluate the compound's pharmacokinetic and pharmacodynamic properties.

Overview

CP-640186 is a potent, isozyme-nonselective inhibitor of both ACC1 and ACC2, the rate-
limiting enzymes in fatty acid synthesis.[1][2][3] Inhibition of ACC leads to a decrease in
malonyl-CoA levels, which in turn suppresses fatty acid synthesis and promotes fatty acid
oxidation.[4][5] These mechanisms make CP-640186 a valuable tool for research in metabolic
diseases such as obesity and diabetes.

Quantitative Data Summary

The following tables summarize the pharmacokinetic parameters and effective doses of CP-
640186 in male Sprague-Dawley rats.
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Table 1: Pharmacokinetic Parameters of CP-640186 in Male Sprague-Dawley Rats[1][6]

Parameter Intravenous (5 mg/kg) Oral (10 mg/kg)
Plasma Half-life (t%2) 15h 15h
Bioavailability (F) 39%
Plasma Clearance (Clp) 65 mL/min/kg
Volume of Distribution (Vdss) 5 L/kg
Time to Maximum
_ 1.0h

Concentration (Tmax)
Maximum Concentration

345 ng/mL
(Cmax)
Area Under the Curve (AUCO-

960 ng-h/mL

)

Table 2: Effective Doses (ED50) of CP-640186 in Rats[1][3][4][5]

Pharmacodynamic Effect Tissue ED50 (mgl/kg)
Malonyl-CoA Lowering Liver 55
Soleus Muscle 6
Quadriceps Muscle 15
Cardiac Muscle 8
Inhibition of Fatty Acid

) Whole Body 13
Synthesis
Stimulation of Fatty Acid

Whole Body ~30

Oxidation

Signaling Pathway
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CP-6401t86 exerts its effects by inhibiting Acetyl-CoA Carboxylase (ACC), a critical enzyme in
lipid metabolism. The diagram below illustrates the signaling pathway affected by CP-640186.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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